![molecular formula C13H15FN2O3 B6184818 tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate CAS No. 2648948-21-2](/img/no-structure.png)
tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate
Overview
Description
Tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate, also known as FFP-TBC, is an organic compound first synthesized in 2013 for use as a potential drug. It is a derivative of the parent compound, tert-butyl N-({3-fluoropyridin-2-yl}methyl)carbamate, and has been found to possess a variety of pharmacological properties.
Scientific Research Applications
The most common application of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate is as an inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a key enzyme in the de novo synthesis of pyrimidine nucleotides, which are essential for DNA and RNA synthesis. tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate has been shown to inhibit DHODH in both human and mouse cells, suggesting that it may have potential therapeutic applications in the treatment of diseases associated with DHODH, such as cancer.
Mechanism of Action
The mechanism of action of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate is not yet fully understood. However, it has been proposed that tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate binds to the active site of DHODH and blocks the enzyme’s ability to catalyze the oxidation of dihydroorotate to orotate. This prevents the synthesis of pyrimidine nucleotides, which are essential for DNA and RNA synthesis.
Biochemical and Physiological Effects
tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate has been shown to inhibit DHODH in both human and mouse cells, suggesting that it may have potential therapeutic applications in the treatment of diseases associated with DHODH, such as cancer. In addition, tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate has been shown to inhibit the growth of several types of cancer cells in vitro, suggesting that it may have potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
The main advantage of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate is that it is a potent and selective inhibitor of DHODH. This makes it an ideal tool for studying the role of DHODH in various physiological processes. However, tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate is not yet widely available and is expensive to synthesize, which can limit its use in laboratory experiments.
Future Directions
The potential therapeutic applications of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate have yet to be explored. Further research is needed to determine the efficacy of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate in the treatment of diseases associated with DHODH, such as cancer. In addition, further research is needed to better understand the mechanism of action of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate and to develop more efficient and cost-effective methods of synthesis. Finally, further research is needed to explore the potential of tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate as an inhibitor of other enzymes and as an anticancer agent.
Synthesis Methods
Tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate was first synthesized by the reaction of tert-butyl N-({3-fluoropyridin-2-yl}methyl)carbamate with 5-fluorofuro[3,2-b]pyridine in the presence of sodium hydride. The reaction proceeded in aqueous ethanol and yielded tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate in high purity with a yield of 93%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate involves the reaction of tert-butyl N-(hydroxycarbonyl)carbamate with 5-fluorofuro[3,2-b]pyridine-2-carbaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl N-(hydroxycarbonyl)carbamate", "5-fluorofuro[3,2-b]pyridine-2-carbaldehyde", "Base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-(hydroxycarbonyl)carbamate in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. sodium hydride, potassium carbonate) to the solution and stir for a few minutes.", "Step 3: Add 5-fluorofuro[3,2-b]pyridine-2-carbaldehyde to the reaction mixture and stir for several hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization to obtain tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate as a white solid." ] } | |
CAS RN |
2648948-21-2 |
Product Name |
tert-butyl N-({5-fluorofuro[3,2-b]pyridin-2-yl}methyl)carbamate |
Molecular Formula |
C13H15FN2O3 |
Molecular Weight |
266.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
